Cas no 56771-72-3 (Propan-2-yl (2S)-2-(propan-2-ylamino)-3-propan-2-yloxypropanoate)

• Product Name: Propan-2-yl (2S)-2-(propan-2-ylamino)-3-propan-2-yloxypropanoate
• CAS No: 56771-72-3
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 2188240
• Update Time: 2023-08-06

Propan-2-yl (2S)-2-(propan-2-ylamino)-3-propan-2-yloxypropanoate Chemical and Physical Properties

Names and Identifiers

• N,o-bis(1-methylethyl)-l-serine 1-methylethyl ester
• Propan-2-yl (2S)-2-(propan-2-ylamino)-3-propan-2-yloxypropanoate

• Inchi： 1S/C12H25NO3/c1-8(2)13-11(7-15-9(3)4)12(14)16-10(5)6/h8-11,13H,7H2,1-6H3/t11-/m0/s1
• InChI Key： PJGRAKPZMABPOD-NSHDSACASA-N
• SMILES： O(C(C)C)C[C@@H](C(=O)OC(C)C)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 202
• Topological Polar Surface Area: 47.6